Cas no 1518841-49-0 (5-methoxy-6-(morpholin-4-yl)pyrimidin-4-amine)

• Product Name: 5-methoxy-6-(morpholin-4-yl)pyrimidin-4-amine
• CAS No: 1518841-49-0
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 4603606
• PubChem ID: 81734260
• Update Time: 2025-05-20

5-methoxy-6-(morpholin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-morpholinopyrimidin-4-amine
• 5-methoxy-6-(morpholin-4-yl)pyrimidin-4-amine

• Inchi： 1S/C9H14N4O2/c1-14-7-8(10)11-6-12-9(7)13-2-4-15-5-3-13/h6H,2-5H2,1H3,(H2,10,11,12)
• InChI Key： JGIWIJPHBGUZAL-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCOCC2)C(OC)=C(N)N=1

Additional information on 5-methoxy-6-(morpholin-4-yl)pyrimidin-4-amine

5-Methoxy-6-(Morpholin-4-yl)Pyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No. 1518841-49-0, known as 5-methoxy-6-(morpholin-4-yl)pyrimidin-4-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential bioactivity. This molecule belongs to the class of pyrimidine derivatives, which are well-known for their diverse applications in drug discovery and development. The presence of a methoxy group at the 5-position and a morpholinyl group at the 6-position on the pyrimidine ring introduces distinct electronic and steric effects, making this compound a promising candidate for various therapeutic interventions.

Recent studies have highlighted the importance of pyrimidine derivatives in targeting key biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The 5-methoxy substitution is particularly interesting as it enhances the compound's solubility and stability, which are critical factors for drug delivery. Additionally, the morpholinyl group at the 6-position contributes to hydrogen bonding capabilities, potentially improving the molecule's affinity for protein targets.

One of the most exciting developments involving 5-methoxy-6-(morpholin-4-yl)pyrimidin-4-amine is its role in kinase inhibition. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often implicated in cancer progression. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, including those involved in mitogen-activated protein kinase (MAPK) pathways. This suggests its potential as a lead compound for developing anti-cancer therapies.

Beyond kinase inhibition, research has also explored the anti-inflammatory properties of 5-methoxy-6-(morpholin-4-yl)pyrimidin-4-amine. Inflammation is a hallmark of numerous chronic diseases, including cardiovascular disorders and autoimmune conditions. Experimental data indicate that this compound can modulate pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha), offering a novel approach to managing inflammatory diseases.

The structural versatility of 5-methoxy and morpholinyl groups also makes this compound an attractive scaffold for further chemical modifications. Researchers are actively investigating analogs with varied substituents to optimize pharmacokinetic profiles and enhance therapeutic efficacy. For instance, substituting the methoxy group with other electron-donating or withdrawing groups could alter the compound's binding affinity for specific targets, paving the way for tailored drug designs.

In terms of synthesis, 5-methoxy-6-(morpholin-4-yl)pyrimidin-4-amine can be prepared via multi-step organic reactions involving nucleophilic substitutions and condensation processes. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields. Such advancements in synthetic methodology underscore the feasibility of scaling up production for preclinical testing and eventual clinical trials.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These tools provide critical insights into molecular interactions and degradation pathways, ensuring that 5-methoxy and morpholinyl functionalities remain intact under various experimental conditions.

Looking ahead, collaborations between academic institutions and pharmaceutical companies are expected to drive further exploration into the therapeutic potential of 5-methoxy-6-(morpholin-4-yli)pyrimidin-a mine. By leveraging computational modeling and high-throughput screening technologies, researchers can identify optimal dosing regimens and minimize adverse effects. Such efforts will be crucial in translating this promising compound into clinically relevant treatments.

In conclusion, 5-methoxy-(morphism-in)-yli-pyrimidin-a mine represents a compelling example of how structural modifications can unlock novel therapeutic possibilities within established chemical classes like pyrimidines. With ongoing advancements in medicinal chemistry and biotechnology, this compound stands at the forefront of innovative drug discovery strategies aimed at addressing unmet medical needs.